1-(bromomethyl)-3-(2,2,2-trifluoroethyl)cyclohexane, Mixture of diastereomers
Description
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(bromomethyl)-3-(2,2,2-trifluoroethyl)cyclohexane involves the bromination of cyclohexane followed by the addition of 2,2,2-trifluoroethylmagnesium bromide to the resulting bromocyclohexane. The diastereomers are formed due to the chiral center in the cyclohexane ring.", "Starting Materials": [ "Cyclohexane", "Bromine", "Magnesium", "2,2,2-Trifluoroethanol" ], "Reaction": [ "Bromination of cyclohexane using bromine in the presence of a catalyst such as iron or aluminum bromide to yield 1-bromocyclohexane", "Preparation of 2,2,2-trifluoroethylmagnesium bromide by reacting magnesium with 2,2,2-trifluoroethanol in anhydrous ether", "Addition of 2,2,2-trifluoroethylmagnesium bromide to 1-bromocyclohexane to yield a mixture of diastereomers of 1-(bromomethyl)-3-(2,2,2-trifluoroethyl)cyclohexane", "Separation of the diastereomers using chromatography or recrystallization" ] } | |
CAS RN |
2613383-85-8 |
Product Name |
1-(bromomethyl)-3-(2,2,2-trifluoroethyl)cyclohexane, Mixture of diastereomers |
Molecular Formula |
C9H14BrF3 |
Molecular Weight |
259.1 |
Purity |
95 |
Origin of Product |
United States |
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